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Compound of Interest

Compound Name: iKIX1

Cat. No.: B1674432 Get Quote

Disclaimer: As of the latest update, specific disposal guidelines for iKIX1 have not been issued

by regulatory bodies. The following procedures are based on general best practices for the

disposal of potentially hazardous research chemicals and should be adapted to comply with

your institution's specific environmental health and safety (EHS) protocols. Always consult your

institution's EHS department for final guidance.

This guide provides essential safety and logistical information for the proper disposal of iKIX1,

a potent antifungal agent used in research. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing environmental impact.

I. Quantitative Data Summary
For safe handling and storage prior to disposal, please refer to the following quantitative data

for iKIX1.
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Parameter Value Source

Storage (Powder) 3 years at -20°C [1]

Storage (in Solvent) 1 year at -80°C [1]

Stock Solution Stability
6 months at -80°C; 1 month at

-20°C
[2]

Solubility in DMSO 61 mg/mL [1]

Solubility in Ethanol 1 mg/mL [1]

Water Solubility Insoluble [1]

II. Experimental Protocols: Disposal Procedures
The appropriate disposal method for iKIX1 waste depends on its physical state and

contamination with other materials. All waste must be collected in properly labeled, sealed, and

leak-proof containers.

A. Solid Waste Disposal

This category includes unused iKIX1 powder, contaminated personal protective equipment

(PPE) such as gloves and lab coats, and other contaminated lab supplies (e.g., pipette tips,

weighing paper).

Collection:

Place all non-sharp, iKIX1-contaminated solid waste into a designated, clearly labeled

hazardous waste container lined with a heavy-duty plastic bag.

Ensure the container is kept closed when not in use.

Labeling:

Label the container with a hazardous waste tag detailing the contents, including "iKIX1"

and any other chemical contaminants.

Storage:
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Store the sealed container in a designated hazardous waste accumulation area, away

from incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's EHS department.

B. Liquid Waste Disposal

Liquid waste containing iKIX1 must be segregated based on the solvent.

Organic Liquid Waste (e.g., iKIX1 in DMSO):

Collection: Collect all organic liquid waste containing iKIX1 in a designated, leak-proof,

and chemically resistant container (e.g., a glass or polyethylene bottle).

Segregation: Do not mix with aqueous or other incompatible waste streams.

Labeling: Clearly label the container with "Hazardous Waste," the chemical name "iKIX1,"

the solvent (e.g., "DMSO"), and an approximate concentration.

Storage: Store in a secondary containment tray in a well-ventilated area, away from heat

and ignition sources.

Disposal: Contact your institution's EHS for collection and disposal.

Aqueous Liquid Waste (e.g., cell culture media containing iKIX1):

Decontamination (if biologically contaminated): If the aqueous waste contains

biohazardous materials (e.g., cells, microorganisms), it must first be decontaminated. A

common method is treatment with a 10% final concentration of bleach, allowing for a

contact time of at least 30 minutes.

Collection: Following decontamination, collect the treated aqueous waste in a designated

hazardous waste container.

pH Neutralization: Ensure the pH of the collected waste is neutral (between 6 and 8)

before final disposal.
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Labeling: Label the container with "Hazardous Waste," "iKIX1 (decontaminated)," and a

list of any other chemical constituents.

Disposal: Arrange for pickup through your institution's EHS department. Do not pour

aqueous waste containing iKIX1 down the drain.

C. Contaminated Sharps Disposal

This includes needles, syringes, or any other sharp objects contaminated with iKIX1.

Collection: Immediately place all contaminated sharps into a designated, puncture-proof

sharps container.

Labeling: The sharps container must be labeled with "Hazardous Waste," "Sharps," and

"iKIX1."

Disposal: Once the container is three-quarters full, seal it and arrange for disposal through

your institution's EHS department.

III. Mandatory Visualizations
iKIX1 Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and

disposal of iKIX1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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